Cas no 87124-01-4 (2-amino-1-(4-bromophenyl)propan-1-one hydrochloride)

• Product Name: 2-amino-1-(4-bromophenyl)propan-1-one hydrochloride
• CAS No: 87124-01-4
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• CID: 1871823
• PubChem ID: 3070916
• Update Time: 2025-06-14

2-amino-1-(4-bromophenyl)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-bromophenyl)propan-1-one hydrochloride
• SCHEMBL10810636
• CS-0235624
• 1-Propanone, 2-amino-1-(4-bromophenyl)-, hydrochloride
• 2-Amino-4'-bromopropiophenone hydrochloride
• Propiophenone, 2-amino-4'-bromo-, hydrochloride
• 4-Bromo-alpha-aminopropiophenone hydrochloride
• SY354635
• EN300-1590467
• DTXSID501007353
• 2-Amino-1-(4-bromophenyl)propan-1-one--hydrogen chloride (1/1)
• 2-amino-1-(4-bromophenyl)propan-1-one;hydrochloride
• MFCD01695370
• 2-Amino-1-(4-bromophenyl)-1-propanone Hydrochloride
• 87124-01-4

• Inchi： 1S/C9H10BrNO.ClH/c1-6(11)9(12)7-2-4-8(10)5-3-7;/h2-6H,11H2,1H3;1H
• InChI Key： GTSDJPXZCAAERE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(C)N)=O.Cl

Computed Properties

• Exact Mass: 262.97125Da
• Monoisotopic Mass: 262.97125Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(4-bromophenyl)propan-1-one hydrochloride

Comprehensive Overview of 2-amino-1-(4-bromophenyl)propan-1-one hydrochloride (CAS No. 87124-01-4)

2-amino-1-(4-bromophenyl)propan-1-one hydrochloride, with the CAS number 87124-01-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of arylalkylamines, which are known for their diverse applications in medicinal chemistry and material science. The presence of both an amino group and a bromophenyl moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 2-amino-1-(4-bromophenyl)propan-1-one hydrochloride has increased due to its potential role in the development of novel therapeutic agents. Researchers are particularly interested in its pharmacological properties, as it serves as a precursor for compounds with potential central nervous system (CNS) activity. The bromine substitution on the phenyl ring enhances its reactivity, making it a valuable building block in organic synthesis.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-amino-1-(4-bromophenyl)propan-1-one hydrochloride in drug discovery?" The answer lies in its ability to act as a key intermediate in the synthesis of biologically active molecules. Its structural features allow for further functionalization, enabling the creation of compounds with tailored properties for targeted therapies. This aligns with the growing trend in precision medicine, where researchers seek to develop highly specific treatments with minimal side effects.

Another hot topic in the scientific community is the green synthesis of such compounds. With increasing emphasis on sustainable chemistry, researchers are exploring eco-friendly methods to produce 2-amino-1-(4-bromophenyl)propan-1-one hydrochloride. Techniques like catalytic bromination and microwave-assisted synthesis are being investigated to reduce waste and improve yield. These advancements are crucial for meeting the demands of industrial-scale production while adhering to environmental regulations.

The physical and chemical properties of 2-amino-1-(4-bromophenyl)propan-1-one hydrochloride also make it a subject of interest. Its solubility in polar solvents, such as water and ethanol, facilitates its use in various laboratory applications. Additionally, its melting point and stability under different conditions are critical parameters for storage and handling. These properties are often discussed in forums and research papers, highlighting the compound's practicality in synthetic chemistry.

From a commercial perspective, 2-amino-1-(4-bromophenyl)propan-1-one hydrochloride is available through specialized chemical suppliers. Buyers frequently search for terms like "high-purity 2-amino-1-(4-bromophenyl)propan-1-one hydrochloride suppliers" or "CAS 87124-01-4 bulk pricing". The compound's purity grade and packaging options are key considerations for procurement, especially for pharmaceutical companies and research institutions.

In conclusion, 2-amino-1-(4-bromophenyl)propan-1-one hydrochloride (CAS No. 87124-01-4) is a compound of significant scientific and industrial relevance. Its unique structural features, combined with its potential applications in drug development and sustainable chemistry, make it a focal point for ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to remain a topic of interest in both academic and commercial spheres.